Cas no 7461-49-6 ( )

  structure
  structure
Product Name: 
CAS No:7461-49-6
MF:C3H8ClNO
MW:109.554719924927
CID:979469
PubChem ID:21878349
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • propanamide,hydrochloride
    • NSC403511
    • NSC-403511
    • 7461-49-6
    • SCHEMBL414999
    • DTXSID90619281
    • propionamide hydrochloride
    • VHWJSJBTUWUEAL-UHFFFAOYSA-N
    • ethylformamidate hydrochloride
    • Propanamide--hydrogen chloride (1/1)
    •  
    • Inchi: 1S/C3H7NO.ClH/c1-2-3(4)5;/h2H2,1H3,(H2,4,5);1H
    • InChI Key: VHWJSJBTUWUEAL-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CC)N

Computed Properties

  • Exact Mass: 109.02954
  • Monoisotopic Mass: 109.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 42.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
  • LogP: 1.38400
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